Cas no 18456-80-9 (1,3-Cyclohexanedione, 4-ethyl-)

• Product Name: 1,3-Cyclohexanedione, 4-ethyl-
• CAS No: 18456-80-9
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 1378370
• Update Time: 2024-08-16

1,3-Cyclohexanedione, 4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 4-ethyl-

• Inchi： 1S/C8H12O2/c1-2-6-3-4-7(9)5-8(6)10/h6H,2-5H2,1H3
• InChI Key： IDESFDLCRXUSGK-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(CC)C(=O)C1

Computed Properties

• Exact Mass: 140.08376

Experimental Properties

• Density: 1.023±0.06 g/cm3(Predicted)
• Melting Point: 109 °C
• Boiling Point: 251.4±23.0 °C(Predicted)
• PSA: 34.14
• pka: 5.30±0.40(Predicted)